Cas no 2098457-01-1 ((Z)-2-Iodo-3-(4-methoxybenzyl)but-2-ene-1,4-diol)

• Product Name: (Z)-2-Iodo-3-(4-methoxybenzyl)but-2-ene-1,4-diol
• CAS No: 2098457-01-1
• MF: C₁₂H₁₅IO₃
• MW: 334.150176286697
• CID: 4674520
• Update Time: 2025-06-11

(Z)-2-Iodo-3-(4-methoxybenzyl)but-2-ene-1,4-diol Chemical and Physical Properties

Names and Identifiers

• (2Z)-2-iodo-3-[(4-methoxyphenyl)methyl]but-2-ene-1,4-diol
• (Z)-2-iodo-3-(4-methoxybenzyl)but-2-ene-1,4-diol
• 2-Iodo-3-[(4-methoxyphenyl)methyl]but-2-ene-1,4-diol
• (Z)-2-Iodo-3-(4-methoxybenzyl)but-2-ene-1,4-diol

• Inchi： 1S/C12H15IO3/c1-16-11-4-2-9(3-5-11)6-10(7-14)12(13)8-15/h2-5,14-15H,6-8H2,1H3
• InChI Key： OOTIODLMSICYQV-UHFFFAOYSA-N
• SMILES： IC(CO)=C(CO)CC1C=CC(=CC=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 232
• Topological Polar Surface Area: 49.7

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 448.9±45.0 °C at 760 mmHg
• Flash Point: 225.3±28.7 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

(Z)-2-Iodo-3-(4-methoxybenzyl)but-2-ene-1,4-diol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (Z)-2-Iodo-3-(4-methoxybenzyl)but-2-ene-1,4-diol

Recent Advances in the Study of (Z)-2-Iodo-3-(4-methoxybenzyl)but-2-ene-1,4-diol (CAS: 2098457-01-1)

The compound (Z)-2-Iodo-3-(4-methoxybenzyl)but-2-ene-1,4-diol (CAS: 2098457-01-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a lead molecule in drug discovery.

Recent studies have highlighted the efficient synthetic routes for (Z)-2-Iodo-3-(4-methoxybenzyl)but-2-ene-1,4-diol, with particular emphasis on stereoselective methods that ensure high yields and purity. The compound's iodo-functionalized alkene moiety has been identified as a key structural feature that enables diverse chemical transformations, making it a versatile intermediate for further derivatization. Researchers have also explored its reactivity in cross-coupling reactions, which could facilitate the development of novel bioactive molecules.

In terms of biological activity, preliminary in vitro studies suggest that (Z)-2-Iodo-3-(4-methoxybenzyl)but-2-ene-1,4-diol exhibits moderate inhibitory effects against certain cancer cell lines, particularly those associated with breast and prostate cancers. The presence of the 4-methoxybenzyl group appears to enhance cellular uptake, while the diol moiety may contribute to interactions with biological targets. However, further mechanistic studies are required to elucidate its precise mode of action and optimize its pharmacological profile.

One of the most promising aspects of this compound lies in its potential as a scaffold for the development of targeted therapies. Recent computational modeling studies have demonstrated that (Z)-2-Iodo-3-(4-methoxybenzyl)but-2-ene-1,4-diol can be structurally modified to improve its binding affinity for specific protein targets, such as kinases and GPCRs implicated in various diseases. These findings open new avenues for structure-activity relationship (SAR) studies and the design of more potent analogs.

Despite these advances, challenges remain in the clinical translation of (Z)-2-Iodo-3-(4-methoxybenzyl)but-2-ene-1,4-diol. Issues such as metabolic stability, toxicity profiles, and formulation optimization need to be addressed in future research. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be crucial to fully exploit the therapeutic potential of this compound.

In conclusion, (Z)-2-Iodo-3-(4-methoxybenzyl)but-2-ene-1,4-diol represents an exciting area of research in chemical biology and drug discovery. Its unique structural features and promising biological activities make it a compelling candidate for further investigation. As research progresses, this compound may serve as a valuable tool for understanding disease mechanisms and developing novel therapeutic agents.